(2Z)-2-{[2-(acetylamino)phenyl]imino}-6-methoxy-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2-acetamidophenyl)imino-6-methoxychromene-3-carboxamide
• InChI: InChI=1S/C19H17N3O4/c1-11(23)21-15-5-3-4-6-16(15)22-19-14(18(20)24)10-12-9-13(25-2)7-8-17(12)26-19/h3-10H,1-2H3,(H2,20,24)(H,21,23)
• InChI Key: XTZQUBSPAIVCFI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1N=C2C(=CC3=C(O2)C=CC(=C3)OC)C(=O)N
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

(2Z)-2-{[2-(acetylamino)phenyl]imino}-6-methoxy-2H-chromene-3-carboxamide, also known as ACPC, is a synthetic compound that belongs to the class of chromene derivatives. It has been widely studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery.

Scientific Research Applications

Crystallography and Structural Analysis

Research on related chromene compounds, such as 4-Oxo-N-phenyl-4H-chromene-2-carboxamide, has provided insight into the crystal structures of these molecules. These studies reveal the anti-rotamer conformation about the C-N bond, indicating the versatility of chromene derivatives in forming stable crystal structures with potential for further chemical modification and study (Reis et al., 2013).

Organic Synthesis Methodologies

The synthesis of 2-imino and 2-oxo-2H-chromene-3-carboxamides has been achieved through eco-friendly approaches, exemplifying the compound's role in advancing green chemistry practices. These methods allow for the efficient production of chromene derivatives, which can be foundational in the development of novel therapeutic agents (Proença & Costa, 2008).

Biological Activity and Potential Therapeutic Applications

Several studies have focused on synthesizing new chromene derivatives with potential cytotoxic and antimicrobial activities. For example, new 2-Imino-2H-Chromene-3(N-aryl)carboxamides have shown promising cytotoxic activities against various human cancer cell lines, illustrating the potential of these compounds in cancer therapy (Gill, Kumari, & Bariwal, 2016). Furthermore, derivatives of 2-imino-2H-chromene-3-carboxamides have been synthesized with antimicrobial properties, highlighting their utility in combating infectious diseases (Ukhov et al., 2021).

Antioxidant and Antibacterial Agents

Research into indolyl-4H-chromene-3-carboxamides demonstrates the antioxidant and antibacterial potential of chromene derivatives. Specific compounds have been identified with significant activity, suggesting their application in addressing oxidative stress and bacterial infections (Subbareddy & Sumathi, 2017).